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Compound of Interest

Compound Name: Flupyrsulfuron-methyl

Cat. No.: B1329956

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis and
solubility of flupyrsulfuron-methyl-sodium, a selective sulfonylurea herbicide. This document
details the chemical synthesis pathways, experimental protocols for its preparation and
solubility determination, and quantitative solubility data in various solvents.

Core Concepts

Flupyrsulfuron-methyl-sodium is a post-emergence herbicide used for the control of
broadleaf weeds in cereal crops.[1] Its mode of action involves the inhibition of the enzyme
acetolactate synthase (ALS), which is essential for the biosynthesis of branched-chain amino
acids in plants. The sodium salt form enhances its water solubility and stability for formulation
purposes.[1]

Synthesis of Flupyrsulfuron-methyl-sodium

The commercial synthesis of flupyrsulfuron-methyl-sodium is a multi-step process. The
primary route involves the coupling of a pyrimidinyl amine derivative with a trifluoromethyl-
substituted pyridine sulfonyl chloride, followed by salt formation.

A common pathway for the synthesis is as follows:
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Caption: Synthetic pathway of Flupyrsulfuron-methyl-sodium.

Experimental Protocol: Synthesis of Flupyrsulfuron-
methyl

This protocol is a synthesized procedure based on general methods for sulfonylurea herbicide
synthesis.

Materials:

2-Amino-4,6-dimethoxypyrimidine

2-Sulfamoyl-3-(trifluoromethyl)nicotinic acid methyl ester

Toluene

Ethanol

Sodium Hydroxide (NaOH)
Procedure:

e Reaction Setup: In a reaction kettle, combine 2-amino-4,6-dimethoxypyrimidine (1.5 mol
equivalent) and 2-sulfamoyl-3-(trifluoromethyl)nicotinic acid methyl ester (1 mol equivalent).

[2]
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Solvent Addition: Add toluene as the reaction solvent.[2]

Reaction Conditions: Heat the mixture to 90°C under reduced pressure. Continuously
remove the ethanol produced during the reaction by rectification.[2]

Monitoring: Monitor the reaction until the 2-sulfamoyl-3-(trifluoromethyl)nicotinic acid methyl
ester is completely consumed.[2]

Work-up: Cool the reaction mixture to 80°C and filter the solid product.[2]

Purification: Wash the collected solid with a suitable solvent and dry to obtain
flupyrsulfuron-methyl.

Experimental Protocol: Conversion to Sodium Salt

Procedure:

Dissolution: Dissolve the synthesized flupyrsulfuron-methyl in a suitable organic solvent.

Neutralization: Add a stoichiometric amount of sodium hydroxide (NaOH) solution to the
dissolved flupyrsulfuron-methyl.[3]

Isolation: The sodium salt will precipitate out of the solution. Filter the precipitate and wash
with a non-polar solvent to remove any unreacted starting material.

Drying: Dry the resulting white powder under vacuum to obtain flupyrsulfuron-methyl-
sodium.

Solubility of Flupyrsulfuron-methyl-sodium

The solubility of flupyrsulfuron-methyl-sodium is a critical parameter for its formulation and

environmental fate. It is moderately soluble in water and has varying solubility in organic

solvents.

Quantitative Solubility Data
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pH (for aqueous

Solvent Temperature (°C) Solubility (g/L) .
solutions)

Water 20 62.7 5
Water 20 603 6
Acetone 20 3.1 N/A
Acetonitrile 20 4.3 N/A
Benzene 20 0.028 N/A
Dichloromethane 20 0.60 N/A
Hexane 20 <0.001 N/A
Methanol 20 5.0 N/A
n-Octanol 20 0.19 N/A

Experimental Protocol: Solubility Determination (Shake-

Flask Method)

This protocol is based on the OECD Test Guideline 105 for water solubility.[4][5][6][7]

Materials:

e Flupyrsulfuron-methyl-sodium (pure substance)

Centrifuge

Procedure:

Distilled water or organic solvent

Glass flasks with stoppers

Shaker bath with temperature control

Analytical instrument for quantification (e.g., HPLC-UV)
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Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and
the time required to reach equilibrium.[4][7]

Sample Preparation: Add an excess amount of flupyrsulfuron-methyl-sodium to a flask
containing a known volume of the solvent.[8]

Equilibration: Seal the flasks and place them in a shaker bath at a constant temperature
(e.g., 20 £ 0.5 °C). Agitate the flasks for a sufficient time to reach equilibrium (e.g., 24-48
hours).[4][9]

Phase Separation: After equilibration, cease agitation and allow the undissolved solid to
settle. Centrifuge the samples to ensure complete separation of the solid and liquid phases.

[5]
Sample Analysis: Carefully withdraw an aliquot of the clear supernatant.

Quantification: Determine the concentration of flupyrsulfuron-methyl-sodium in the aliquot
using a validated analytical method, such as High-Performance Liquid Chromatography with
UV detection (HPLC-UV).[10][11] A calibration curve should be prepared using standards of
known concentrations.[12]
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Caption: Workflow for solubility determination.

Conclusion

This technical guide provides a detailed overview of the synthesis and solubility of
flupyrsulfuron-methyl-sodium, tailored for professionals in research and development. The
provided experimental protocols and quantitative data serve as a valuable resource for the
synthesis, formulation, and environmental assessment of this important herbicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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